
A Comprehensive Technical Guide to the Safety
Data of Ethyl 2-methylbutanoate-d9

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ethyl 2-methylbutanoate-d9

Cat. No.: B12399081 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Ethyl 2-methylbutanoate-d9 is not readily

available in the public domain. This guide has been compiled using the comprehensive safety

data for the non-deuterated form, Ethyl 2-methylbutanoate (CAS No. 7452-79-1). This

approach is adopted due to the high structural and chemical similarity between the two

compounds. The isotopic labeling with deuterium is not expected to significantly alter the

macroscopic chemical hazards, such as flammability or irritancy. The information presented

herein should be used as a reference for researchers, scientists, and drug development

professionals, with the understanding that it is based on the non-deuterated analogue.

Chemical Identification and Physical Properties
Ethyl 2-methylbutanoate-d9 is the deuterated form of Ethyl 2-methylbutanoate, an ester

known for its fruity aroma. While specific experimental data for the deuterated compound is

limited, the following tables summarize the known properties of both the deuterated and non-

deuterated forms.

Identifier Ethyl 2-methylbutanoate-d9 Ethyl 2-methylbutanoate

Molecular Formula C₇H₅D₉O₂ C₇H₁₄O₂

Molar Mass 139.24 g/mol 130.18 g/mol

CAS Number 2708286-78-4 7452-79-1
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Physical and Chemical Properties Value for Ethyl 2-methylbutanoate

Appearance Colorless oily liquid with a fruity odor.

Boiling Point 133 °C (lit.)

Density 0.865 g/mL at 25 °C (lit.)

Flash Point 26.1 °C (79.0 °F) Closed Cup

Solubility in Water Insoluble

Hazard Identification and Classification
Based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS),

Ethyl 2-methylbutanoate is classified as a flammable liquid. The following table summarizes its

hazard classification.

GHS Classification Category Hazard Statement

Flammable Liquids Category 3
H226: Flammable liquid and

vapor.

Signal Word: Warning

GHS Pictogram:

Flame pictogram

Precautionary Measures and First Aid
A logical workflow for handling and responding to incidents involving Ethyl 2-methylbutanoate is

crucial. The following diagram illustrates the relationship between preventative measures,

incident response, and storage/disposal.
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Safety Workflow for Ethyl 2-methylbutanoate

Prevention

Response Storage & Disposal

Keep away from heat/sparks/
open flames/hot surfaces. — No smoking.

In case of fire: Use dry chemical, CO2, or
alcohol-resistant foam to extinguish.

If ignited

Keep container tightly closed.

Store in a well-ventilated place. Keep cool.

For storage

Wear protective gloves/eye protection/
face protection.

IF ON SKIN (or hair): Take off immediately all
contaminated clothing. Rinse skin with water/shower.

In case of contact

Dispose of contents/container in accordance
with local/regional/national/international regulations.

End of life

Click to download full resolution via product page

Safety Workflow Diagram

Toxicological and Ecological Information
Detailed toxicological studies specifically on Ethyl 2-methylbutanoate-d9 are not available.

The data for the non-deuterated form indicates that it may be harmful if swallowed or in contact

with skin and is harmful to aquatic life.
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Toxicological Data (for Ethyl 2-

methylbutanoate)
Value

Acute Toxicity, Oral (Category 5) May be harmful if swallowed.

Acute Toxicity, Dermal (Category 5) May be harmful in contact with skin.

Skin Irritation Causes mild skin irritation.

Eye Irritation Causes mild eye irritation.

Ecological Data (for Ethyl 2-

methylbutanoate)
Hazard Classification

Acute Aquatic Hazard Harmful to aquatic life.

Chronic Aquatic Hazard Harmful to aquatic life with long-lasting effects.

Experimental Protocols
The safety data presented is derived from standardized testing protocols as required by

regulatory bodies. Specific experimental methodologies for determining properties like flash

point, and toxicity values (e.g., LD50) are typically conducted in accordance with OECD

(Organisation for Economic Co-operation and Development) guidelines for the testing of

chemicals. For instance, flammability is determined using standardized closed-cup methods.

Acute toxicity studies generally involve administering the substance to laboratory animals

under controlled conditions to determine the dose that is lethal to 50% of the test population.

Due to the lack of a specific SDS for the deuterated compound, detailed experimental protocols

for its unique testing are not available.

Conclusion
While a dedicated Safety Data Sheet for Ethyl 2-methylbutanoate-d9 is not publicly

accessible, the safety profile of its non-deuterated counterpart provides a robust framework for

its safe handling. The primary hazard associated with this compound is its flammability.

Researchers, scientists, and drug development professionals should handle Ethyl 2-
methylbutanoate-d9 with the same precautions as a Category 3 flammable liquid, including

the use of appropriate personal protective equipment and adherence to safe storage and
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handling procedures. The provided data and workflow diagrams serve as an in-depth technical

guide to mitigate risks associated with the use of this compound in a laboratory setting.

To cite this document: BenchChem. [A Comprehensive Technical Guide to the Safety Data of
Ethyl 2-methylbutanoate-d9]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12399081#safety-data-sheet-for-ethyl-2-
methylbutanoate-d9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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